Cas no 1718-51-0 (p-Terphenyl-d14)

• Product Name: p-Terphenyl-d14
• CAS No: 1718-51-0
• Molecular Formula: C₁₈H₁₄
• Molecular Weight: 230.30376
• MDL: MFCD00084184
• CID: 214002
• PubChem ID: 24867991

p-Terphenyl-d14 Properties

Names and Identifiers

• 1,1':4',1''-Terphenyl-2,2',2'',3,3',3'',4,4'',5,5',5'',6,6',6''-d14
• 4-Terphenyl-d14
• Deuterated p-Terphenyl
• Perdeuterio-p-terphenyl
• p-Terphenyl-d14100µg
• terphenyl-d14
• tetradecadeuterio-p-terphenyl
• P-TERPHENYL-D14
• [2H14]Terphenyl
• p-terphenyl-d14 solution
• P-TERPHENYL-D14, 100MG, NEAT
• 1,2,4,5-tetradeuterio-3,6-bis(2,3,4,5,6-pentadeuteriophenyl)benzene
• M L
• P-TERPHENYL-D14, 98 ATOM % D
• p-Terphenyl-d14 50mg [1718-51-0]
• 4-TERPHENYL-D14, 1X1ML, CH2CL2, 2000UG/M L
• p-Terphenyl-d14, 98 atom % D, 98% (CP)
• p-Terphenyl-d14, analytical standard
• 98904-43-9
• 1718-51-0
• NS00126628
• p-Terphenyl D14
• CS-0095799
• AS-82552
• DTXSID5050399
• p-Terphenyl D14 1000 microg/mL in Acetone
• p-Terphenyl D14 500 microg/mL in Dichloromethane
• BAA71851
• XJKSTNDFUHDPQJ-WZAAGXFHSA-N
• 1,1':4',1''-Terphenyl-d14
• D99668
• 1,2,3,4,5-pentadeuterio-6-[2,3,5,6-tetradeuterio-4-(2,3,4,5,6-pentadeuteriophenyl)phenyl]benzene
• HY-W013973S
• J-010764
• 1,1':4',1''-Terphenyl-2,2',2'',3,3',3'',4,4'',5,5',5'',6,6',6''-d14; p-Terphenyl-d14 (7CI,8CI); 4-Terphenyl-d14; p-Terphenyl D14
• p-Terphenyl-d14
• Terphenyl-d14

• MDL： MFCD00084184
• InChIKey： XJKSTNDFUHDPQJ-WZAAGXFHSA-N
• Inchi： InChI=1S/C18H14/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h1-14H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D,13D,14D
• SMILES： [2H]C1C([2H])=C([2H])C(C2C([2H])=C([2H])C(C3C([2H])=C([2H])C([2H])=C([2H])C=3[2H])=C([2H])C=2[2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 244.19700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 244.197
• Heavy Atom Count: 18
• Complexity: 198
• Isotope Atom Count: 14
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 5.02060
• PSA: 0.00000
• Refractive Index: 1.601
• Boiling Point: 400ºC at 760 mmHg
• Melting Point: 212-213 °C (lit.)
• Flash Point: 188.1ºC
• Color/Form: 2000 μg/mL in dichloromethane
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.11 g/cm3